2-[(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl]-N-[3-(methylsulfanyl)phenyl]acetamide

Specification

• CAS No.: 896706-35-7
• Molecular Formula: C16H15N3O3S3
• Molecular Weight: 393.49
• IUPAC Name: 2-[(1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-yl)sulfanyl]-N-(3-methylsulfanylphenyl)acetamide
• Standard InChI: InChI=1S/C16H15N3O3S3/c1-23-12-6-4-5-11(9-12)17-15(20)10-24-16-18-13-7-2-3-8-14(13)25(21,22)19-16/h2-9H,10H2,1H3,(H,17,20)(H,18,19)
• Standard InChI Key: QJGUCNRJQVOFHC-UHFFFAOYSA-N
• SMILES: CSC1=CC=CC(=C1)NC(=O)CSC2=NS(=O)(=O)C3=CC=CC=C3N2

Introduction

Synthesis Methods

The synthesis of benzothiadiazine derivatives typically involves multi-step organic reactions. These processes often start with benzothiadiazine-1,1-dioxide derivatives and involve various acylating agents to form the desired acetamide derivatives. Reaction conditions, such as temperature, solvent choice, and reaction time, are crucial for achieving high yields and purity.

Chemical Reactions

Benzothiadiazine derivatives can undergo several types of chemical reactions:

• Oxidation: They can be oxidized to form sulfoxides and sulfones.

• Reduction: Reduction reactions can convert them into thiols and other reduced forms.

• Substitution: Various substitution reactions can occur, particularly at the benzothiadiazine ring.

Biological Activities

While specific data on 2-[(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl]-N-[3-(methylsulfanyl)phenyl]acetamide is not available, benzothiadiazine derivatives are known for their antimicrobial, antiviral, and anti-inflammatory properties. These compounds interact with specific biological targets, such as enzymes and receptors, to exert their effects.

Research Applications

Benzothiadiazine derivatives are used in various scientific research applications, including chemistry, biology, and medicine. They serve as building blocks for synthesizing more complex molecules and are studied for their potential therapeutic effects.